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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the enzymatic incorporation of

fluorescein-12-dUTP into DNA using the nick translation method. This technique is a robust and

widely used procedure for generating fluorescently labeled DNA probes for various molecular

biology applications, including fluorescence in situ hybridization (FISH), microarrays, and

blotting techniques.[1][2]

The nick translation process relies on the coordinated activities of DNase I and DNA

Polymerase I.[3] DNase I introduces single-stranded nicks at random sites in the DNA

backbone. DNA Polymerase I then utilizes its 5'→3' polymerase activity to add new nucleotides

at the 3'-hydroxyl end of the nick, while its 5'→3' exonuclease activity simultaneously removes

the existing nucleotides. In the presence of fluorescein-labeled dUTP, this modified nucleotide

is incorporated into the newly synthesized DNA strand, resulting in a fluorescently labeled

probe.[3]
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Principle of Nick Translation
The nick translation method is based on the ability of DNase I to introduce randomly distributed

nicks into DNA at low enzyme concentrations in the presence of MgCl2. E. coli DNA

Polymerase I synthesizes DNA complementary to the intact strand in a 5ʹ→3ʹ direction using

the 3ʹ-OH termini of the nick as a primer.[3]

Caption: Mechanism of Fluorescein-dUTP Nick Translation.

Materials and Reagents
Reagent Example Supplier Catalog Number (Example)

Fluorescein-12-dUTP (1 mM) Jena Bioscience NU-803-FL

Nick Translation Mix Sigma-Aldrich 11745808910

Deoxynucleoside Triphosphate

(dNTP) Set (100 mM each)
Sigma-Aldrich 11969064001

DNA Template (plasmid,

cosmid, PCR product)
User-provided -

Nuclease-free Water - -

0.5 M EDTA, pH 8.0 - -

Gel Loading Buffer - -

Agarose - -

DNA Molecular Weight Marker - -

Standard Nick Translation Protocol
This protocol is a general guideline and may require optimization depending on the specific

DNA template and desired probe characteristics.

Reaction Setup: On ice, combine the following reagents in a sterile microcentrifuge tube.
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Component Volume Final Concentration

DNA Template (1 µg) X µL 20 µg/mL

10x Nick Translation Buffer 5 µL 1x

dNTP Mix (minus dTTP, 10x) 5 µL 1x

Fluorescein-12-dUTP (1 mM) 2.5 µL 50 µM

Nick Translation Enzyme Mix

(DNA Pol I/DNase I)
5 µL -

Nuclease-free Water to 50 µL -

Incubation: Mix the components gently and centrifuge briefly. Incubate the reaction at 15°C

for 90 minutes.[3] The incubation time can be adjusted to control the final probe size. Longer

incubation times will result in smaller DNA fragments.

Reaction Termination: Stop the reaction by adding 1 µL of 0.5 M EDTA (pH 8.0) and heating

to 65°C for 10 minutes.[3]

Probe Size Analysis (Optional): To verify the size of the labeled probe, an aliquot of the

reaction can be run on an agarose gel alongside a DNA ladder. The desired probe size is

typically between 200 and 500 base pairs.[3]

Probe Purification: It is recommended to remove unincorporated fluorescein-dUTP and

other reaction components before using the probe in downstream applications. This can be

achieved through ethanol precipitation or by using a commercially available purification kit.[3]

Experimental Workflow

Start Prepare Reaction Mix on Ice Incubate at 15°C Stop Reaction
(EDTA, 65°C)

Analyze Probe Size (Optional)
(Agarose Gel Electrophoresis)

Purify Labeled Probe End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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